Highly-efficient Eu2+-activated Sr8Si4O12Cl8 cyan-emitting phosphors with zero-thermal quenching luminescence for versatile applications†
Dalton Transactions Pub Date: 2023-01-04 DOI: 10.1039/D2DT03768H
Abstract
To settle the problem of phosphors with unsatisfactory luminescence efficiency and serious thermal quenching, Eu2+-activated Sr8Si4O12Cl8 cyan-emitting phosphors were designed. Excited at 387 nm, a dazzling cyan emission located at 492 nm is observed in the resultant phosphors and its maximum intensity is obtained when the Eu2+ content is 4 mol%. Moreover, the zero-thermal quenching luminescence, even when the temperature is 503 K, the integrated emission intensity still maintains 106% of its starting value at 303 K, is realized in resultant phosphors because of the efficient energy transfer from defect levels to Eu2+, which is confirmed by the thermoluminescence spectrum. The electroluminescence spectrum of the packaged white light-emitting diode (white-LED) is detected and it is found to possess a high color rendering index (91.0), low correlated color temperature (4875 K) and a superior luminous efficiency (68.7 lm W−1), implying that the developed phosphors can be adopted as cyan-emitting components to fulfill the cyan gap and realize a full spectrum white-LED. Furthermore, the cathodoluminescence (CL) performance of samples is also studied, in which its CL emission intensity is greatly impacted by the accelerating voltage and the filament current. Additionally, using the synthesized phosphors, various types of patterns are designed for use in information encryption. These achievements reveal that the Eu2+-activated Sr8Si4O12Cl8 phosphors are multifunctional cyan-emitting candidates for full spectrum white-LED, field-emission display and anti-counterfeiting applications.
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CAS no.: 13577-19-0